1-Eicosanol, hydrogen sulfate, sodium salt

• IUPAC Name: sodium;icosyl sulfate
• InChI: InChI=1S/C20H42O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-25(21,22)23;/h2-20H2,1H3,(H,21,22,23);/q;+1/p-1
• InChI Key: QNVVZAPPULYURG-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Molecular Formula: C20H41NaO4S
• DSSTOX Substance ID: DTXSID3065374
• Molecular Weight: 400.6 g/mol
• CAS RN: 13177-49-6

Description

Synthesis Analysis

The synthesis of related sulfate compounds often involves reactions at interfaces, such as the transformation of sodium chloride to sodium sulfate in the presence of sulfur dioxide, indicating a potential pathway for the formation of sodium sulfate compounds including 1-Eicosanol, hydrogen sulfate, sodium salt. This process is critical in environmental contexts, such as the formation of sulfate particles in the troposphere, which have implications for climate and health (Laskin et al., 2003).

Molecular Structure Analysis

Research on sodium sulfate compounds, including their synthesis and structural determination, provides insights into the molecular structure of 1-Eicosanol, hydrogen sulfate, sodium salt. Studies have characterized the surface behavior of sodium eicosanyl sulfate monolayers, revealing details about their elasticities and phase behavior which could be relevant to understanding the molecular arrangement and interactions within 1-Eicosanol, hydrogen sulfate, sodium salt (Wüstneck et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving sulfate compounds, such as the efficient catalysis of three-component reactions by silica-supported sodium hydrogen sulfate, highlight the reactive nature of sulfate ions and their potential roles in synthesizing complex molecules (Chaskar et al., 2013). Such reactions provide a foundation for understanding the chemical reactivity and properties of 1-Eicosanol, hydrogen sulfate, sodium salt.

Physical Properties Analysis

The physical properties of sulfate compounds, including those similar to 1-Eicosanol, hydrogen sulfate, sodium salt, can be inferred from studies on sodium sulfate hydrates. These studies reveal how structural changes, such as the transition from heptahydrate to decahydrate forms, influence the physical properties of the compound, including phase stability and hydration states (Oswald et al., 2008).

Chemical Properties Analysis

The chemical properties of sulfate compounds, including reactivity and interactions with other substances, can be complex. For instance, the interaction of sodium sulfate in gas turbine combustors illustrates the formation mechanisms and stability of sodium sulfate under high-temperature conditions, relevant to understanding the thermal stability and reactivity of 1-Eicosanol, hydrogen sulfate, sodium salt (Tschinkel, 1972).

Scientific Research Applications

Electrochemical Performance in Lead-Acid Batteries

The addition of sodium sulfate as an electrolyte additive in lead-acid batteries was investigated through electrochemical methods. This study focused on its effects on hydrogen evolution, overpotential, and the structure of anodic passivation films on lead surfaces during redox processes, aiming to improve battery life and maintenance-free properties (Jin-yu Yu et al., 2013).

Applications in Detergents and Textile Dyeing

Sodium sulfate, often referred to as "salt cake," has extensive applications in powdered, granular, or solid detergent formulations. It acts as a filler, enhancing detergent efficiency and stabilizing colloidal properties of removed dirt or soil. It is also used in the dyeing of textiles and in the production of various chemicals, such as sodium sulfide (D. Garrett, 2001).

Nanofiltration in Salt Production

The application of nanofiltration in vacuum salt production for the removal of excess sulfate was investigated. This method is a technically feasible and attractive alternative to traditional methods, allowing for sulfate crystallization outside of the membrane unit and achieving high retentions of various ions (G. Bargeman et al., 2009).

Biotreatment of Refinery Waste

An aerobic enrichment culture was developed for the biotreatment of refinery spent-sulfidic caustic containing both inorganic sulfide and mercaptans. This study demonstrated the complete oxidation of sulfur to sulfate and highlighted the importance of maintaining sulfate concentrations below inhibitory levels for effective bioreactor performance (Julie A. Conner et al., 2000).

Formation of Sulfate in Sea-Salt Particles

Research on the chemical and physical changes in sodium chloride particles revealed that sodium hydroxide is generated upon reaction with gas-phase hydroxide. This leads to increased alkalinity and enhanced uptake and oxidation of sulfur dioxide to sulfate in sea-salt particles, impacting sulfate particle formation in the troposphere (A. Laskin et al., 2003).

Hydrothermal Transfer Hydrogenation

A study demonstrated that sodium sulfate can catalyze transfer hydrogenation from formic acid to levulinic acid under hydrothermal conditions, facilitating the production of sustainable biofuel molecules. This use of sodium sulfate as a temperature-switchable base in hydrothermal syntheses offers a waste-minimizing approach (Daniel Kopetzki, M. Antonietti, 2010).

Crystallization in Porous Materials

Sodium sulfate is a major cause of damage in porous building materials and natural rocks due to salt crystal growth. This research provided an updated phase diagram of the Na2SO4–H2O system, discussing crystallization pathways and pressures generated by sodium sulfate in weathering experiments (M. Steiger, Sönke Asmussen, 2008).

Safety And Hazards

When handling 1-Eicosanol, hydrogen sulfate, sodium salt, it’s recommended to do so in a well-ventilated place and wear suitable protective clothing. Avoid contact with skin and eyes, and prevent the formation of dust and aerosols. It’s also advised to avoid fire caused by electrostatic discharge steam.